Cas no 58554-20-4 ( )

• Product Name: &nbsp
• CAS No: 58554-20-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 948671
• PubChem ID: 5022572
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(ethanethioylcarbamoyl)-4-methylbenzamide
• DTXSID90407605
• 58554-20-4
• NSC-264262
• NSC264262
• N-(ETHANETHIOYLCARBAMOYL)-4-METHYL-BENZAMIDE
•  

• Inchi： 1S/C11H12N2O2S/c1-7-3-5-9(6-4-7)10(14)13-11(15)12-8(2)16/h3-6H,1-2H3,(H2,12,13,14,15,16)
• InChI Key： OTYGBQNBKIHLEK-UHFFFAOYSA-N
• SMILES： S=C(C)NC(NC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 58.2